molecular formula C15H24N2O B5937380 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane

2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane

Cat. No.: B5937380
M. Wt: 248.36 g/mol
InChI Key: NUHIKOQXEAABIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane is a spirocyclic amine featuring a 2,8-diazaspiro[4.5]decane core substituted at the 2-position with a (4,5-dimethylfuran-2-yl)methyl group. Its molecular formula is inferred as C₁₅H₂₂N₂O, with a molecular weight of 246.35 g/mol (calculated).

Properties

IUPAC Name

2-[(4,5-dimethylfuran-2-yl)methyl]-2,8-diazaspiro[4.5]decane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H24N2O/c1-12-9-14(18-13(12)2)10-17-8-5-15(11-17)3-6-16-7-4-15/h9,16H,3-8,10-11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NUHIKOQXEAABIR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(OC(=C1)CN2CCC3(C2)CCNCC3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H24N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane typically involves multi-step organic reactions. One common approach is the functionalization of 2,5-dimethylfuran through a series of reactions including ring-opening, condensation, and cyclization . The initial step often involves the ring opening of 2,5-dimethylfuran to form intermediates like 2,5-hexanedione, which can then undergo further transformations to yield the desired spirocyclic structure.

Industrial Production Methods

the principles of green chemistry and sustainable practices are often employed to optimize the yield and minimize environmental impact during the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane can undergo various types of chemical reactions, including:

    Oxidation: The furan ring can be oxidized to form different functional groups.

    Reduction: Reduction reactions can modify the diazaspirodecane moiety.

    Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring can yield compounds with aldehyde or carboxylic acid functional groups, while reduction can lead to the formation of alcohols or amines .

Mechanism of Action

The mechanism by which 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane exerts its effects is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving the modulation of enzyme activity or receptor binding . Further research is needed to elucidate the exact mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare the target compound with key analogs, focusing on substituents, molecular properties, and applications:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituent Physical/Chemical Properties Applications References
2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane (Target) C₁₅H₂₂N₂O 246.35 (calculated) (4,5-Dimethylfuran-2-yl)methyl Polarity influenced by furan oxygen; moderate lipophilicity inferred. Pharmaceutical intermediate (hypothesized)
2-Benzyl-2,8-diazaspiro[4.5]decane C₁₅H₂₂N₂ 230.35 Benzyl Density: 1.07 g/cm³; Boiling point: 340.8°C; High lipophilicity due to aromatic ring. Synthetic intermediate
2-(4-Cyclopropylphenyl)-2,8-diazaspiro[4.5]decan-1-one hydrochloride C₁₇H₂₃ClN₂O 306.45 (calculated) 4-Cyclopropylphenyl, ketone Enhanced steric bulk from cyclopropyl; ketone enables nucleophilic reactions. Pharmaceutical intermediate
2-(Propan-2-yl)-2,8-diazaspiro[4.5]decan-3-one hydrochloride C₁₁H₂₁ClN₂O 232.75 Propan-2-yl, ketone Low molecular weight; ketone functionality may improve solubility. Research chemical
8-Boc-2,8-diazaspiro[4.5]decane C₁₂H₂₂N₂O₂ 226.32 (calculated) tert-Butoxycarbonyl (Boc) Boc group protects amine during synthesis; facilitates peptide coupling. Synthetic intermediate

Key Findings:

Substituent Effects: The benzyl derivative (C₁₅H₂₂N₂) exhibits higher lipophilicity than the furan-substituted target compound due to the absence of polar oxygen . Ketone-containing analogs (e.g., C₁₇H₂₃ClN₂O) offer reactive sites for further functionalization, such as condensation or reduction reactions .

Molecular Weight Trends :

  • The target compound (246.35 g/mol) is heavier than the benzyl analog (230.35 g/mol) due to the oxygen atom in the furan ring.
  • Derivatives with smaller substituents (e.g., propan-2-yl, MW 232.75 g/mol) prioritize lower molecular weight for enhanced bioavailability .

Functional Group Impact :

  • Boc-protected derivatives (e.g., C₁₂H₂₂N₂O₂) are critical in multi-step syntheses, protecting amines during reactions .
  • The furan oxygen in the target compound may improve solubility compared to purely hydrocarbon substituents.

Applications :

  • Most analogs are intermediates in pharmaceutical research, with ketone- and Boc-containing variants enabling diverse synthetic pathways .

Biological Activity

The compound 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane is a member of the spirocyclic class of compounds, notable for its unique structural characteristics and potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane can be represented as follows:

  • Molecular Formula : C15H26N2O
  • Molecular Weight : 250.39 g/mol
  • CAS Number : Not explicitly listed but can be derived from its structure.

The presence of the dimethylfuran moiety is significant as it may contribute to the compound's biological properties, particularly in terms of antimicrobial and anti-inflammatory activities.

The proposed mechanisms through which compounds like 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane exert their biological effects may include:

  • Cell Cycle Arrest : Similar compounds have shown the ability to arrest the cell cycle in specific phases (e.g., S and G2/M phases) in yeast models, indicating a potential mechanism for inhibiting microbial growth .
  • Energy Dependency : The antimicrobial activity observed in related compounds has been noted to be energy-dependent, suggesting that these compounds may disrupt cellular energy metabolism in pathogens.

Anti-inflammatory Effects

Research on related spirocyclic compounds suggests that they may also possess anti-inflammatory properties. This is particularly relevant in conditions where inflammation plays a critical role in disease progression.

Case Study 1: Antimicrobial Efficacy

A study investigating the efficacy of DMHF found that it exhibited significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi like Candida albicans. The compound's ability to inhibit biofilm formation and disrupt fungal dimorphism was particularly noteworthy . While direct studies on 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane are still needed, these findings provide a foundation for exploring similar activities.

Case Study 2: Structure-Activity Relationship (SAR)

Research into the SAR of furan-containing compounds has revealed that modifications to the furan ring can significantly influence biological activity. For instance, varying substituents on the furan ring can enhance or diminish antimicrobial properties . This highlights the importance of structural analysis in understanding the potential therapeutic applications of 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane.

Data Table: Summary of Biological Activities

Compound NameActivity TypeMechanism of ActionReference
DMHFAntimicrobialCell cycle arrest; energy-dependent
2-((4,5-DMF)Potential AntimicrobialSimilar to DMHF; requires further study-
Spirocyclic CompoundsAnti-inflammatoryModulation of inflammatory pathways

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.